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Compound of Interest

Compound Name: Tnik-IN-4

Cat. No.: B15141607

This technical guide provides an in-depth overview of the discovery, chemical structure, and
biological activity of Tnik-IN-4, a potent inhibitor of Traf2- and Nck-interacting kinase (TNIK).
This document is intended for researchers, scientists, and drug development professionals
interested in the therapeutic potential of targeting the TNIK signaling pathway.

Discovery and Rationale

Tnik-IN-4, also identified as compound 5a, was discovered through a research effort focused
on identifying novel chemical scaffolds for the inhibition of TNIK, a serine-threonine kinase
implicated in the progression of colorectal cancer.[1] The rationale for targeting TNIK stems
from its crucial role as a downstream activator in the Wnt/p-catenin signaling pathway, which is
frequently dysregulated in colorectal and other cancers.[2][3][4][5] The discovery of Tnik-IN-4
originated from a series of benzo[d]oxazol-2(3H)-one derivatives, which were synthesized and
evaluated for their potential to inhibit TNIK.

Chemical Structure
The chemical structure of Tnik-IN-4 (compound 5a) is provided below.

Chemical Name: 6-(4-fluorobenzoyl)-3-(piperidin-1-ylmethyl)benzo[d]oxazol-2(3H)-one
Molecular Formula: C20H19FN203 Molecular Weight: 366.38 g/mol CAS Number: 2754266-
04-9

Quantitative Biological Data
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The inhibitory activity of Tnik-IN-4 against TNIK and its anti-proliferative effects on a colorectal
cancer cell line are summarized in the following table.

Target/Cell

Li Assay Type Parameter Value Reference
ine

TNIK Enzymatic Assay  IC50 0.61 uM

HCT116 Cell Viability IC50 36.423 uM

Signaling Pathway

Tnik-IN-4 exerts its effects by inhibiting the kinase activity of TNIK, a key component of the
Wnt/(3-catenin signaling pathway. In colorectal cancer cells with mutations in the APC gene, 3-
catenin accumulates in the cytoplasm and translocates to the nucleus. In the nucleus, -
catenin forms a complex with T-cell factor 4 (TCF4). TNIK is recruited to this complex and
phosphorylates TCF4, leading to the transcriptional activation of Wnt target genes that drive
cell proliferation and survival. By inhibiting TNIK, Tnik-IN-4 is believed to prevent the
phosphorylation of TCF4, thereby downregulating the expression of these target genes.
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TNIK in Wnt/B-catenin Signaling Pathway
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General Synthesis Workflow for Tnik-IN-4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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